3-Isopropyl-4-(methylamino)phenol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 4-(methylamino)-3-propan-2-ylphenol
• InChI: InChI=1S/C10H15NO/c1-7(2)9-6-8(12)4-5-10(9)11-3/h4-7,11-12H,1-3H3
• InChI Key: FOMNYEOCKGQWAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)O)NC

Description

3-Isopropyl-4-(methylamino)phenol is a phenolic derivative characterized by an isopropyl group at position 3 and a methylamino (-NHCH₃) group at position 4 on the aromatic ring. Phenolic compounds with alkyl and amino substituents are known for their diverse biological activities, including antimicrobial and anti-biofilm effects . For instance, structurally similar compounds like 2-[(Methylamino)methyl]phenol exhibit anti-Staphylococcus aureus activity by targeting virulence factors , while 4-(methylamino)phenol derivatives demonstrate reactivity in nucleophilic substitution reactions . These features suggest that 3-Isopropyl-4-(methylamino)phenol may share functional similarities, though its specific behavior would depend on substituent positioning and steric effects.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Isopropyl-4-(methylamino)phenol typically involves nucleophilic aromatic substitution reactions. One common method is the reaction of m-cresol with an alkali in water at low temperatures (5-20°C) to form an intermediate, which is then reacted with triphosgene to yield the desired product .

Industrial Production Methods: Industrial production methods often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 3-Isopropyl-4-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The methylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic conditions.

Major Products:

Oxidation: Quinones and related compounds.

Reduction: Hydroquinones.

Substitution: Various substituted phenols and amines.

Scientific Research Applications

3-Isopropyl-4-(methylamino)phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential antimicrobial properties due to its ability to disrupt microbial cell membranes.

Medicine: Investigated for its potential use in antiseptic formulations and as a precursor for pharmaceuticals.

Industry: Utilized in the production of polymers and resins, where its phenolic structure aids in oxidative coupling reactions to form high-performance materials.

Mechanism of Action

The mechanism of action of 3-Isopropyl-4-(methylamino)phenol involves its phenolic hydroxyl group, which acts as a reactive site for various chemical reactions. The isopropyl group enhances its lipophilicity, allowing it to integrate into lipid bilayers and disrupt microbial cell membranes, leading to cell lysis and death . This compound also participates in etherification and esterification reactions, making it a valuable building block in organic synthesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key differences between 3-Isopropyl-4-(methylamino)phenol and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological/Functional Relevance
3-Isopropyl-4-(methylamino)phenol	Theoretical	Estimated ~165.2	Combines isopropyl and methylamino groups; potential dual functionality.	Hypothesized antimicrobial activity.
3-Isopropyl-4-methylphenol	C₁₀H₁₄O	150.22	Lacks amino group; isopropyl and methyl substituents.	Used in chemical synthesis; no reported bioactivity .
2-[(Methylamino)methyl]phenol	C₈H₁₁NO	137.18	Methylamino-methyl group at position 2.	Inhibits S. aureus biofilms (>70% at 1.25 µM); non-cytotoxic .
4-(Methylamino)phenol	C₇H₉NO	123.15	Methylamino group at position 4; no isopropyl substituent.	Associated with neuro/hepatic toxicity .
3-Methyl-4-isopropylphenol	C₁₀H₁₄O	150.22	Positional isomer of 3-isopropyl-4-methylphenol.	Used in fragrances; no bioactivity data .
4-(Methylamino)-o-(methylsulfonyl)phenol	C₈H₁₁NO₃S	201.24	Sulfone derivative; reactive nucleophilic sites.	Synthetic intermediate in green chemistry .

Physicochemical Properties

• 3-Isopropyl-4-methylphenol vs.
• Pyridine Analogs: 3-Isopropyl-4-(methylamino)pyridine has a pKa of ~9.96, indicating basicity influenced by the pyridine ring . In contrast, phenolic analogs like 3-Isopropyl-4-(methylamino)phenol would exhibit acidity due to the hydroxyl group.